Cas no 6323-12-2 ( )

• Product Name: &nbsp
• CAS No: 6323-12-2
• MF: C₂₃H₃₁ClN₄
• MW: 398.972044229507
• CID: 959348
• PubChem ID: 233674
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Chlor-phenyl)-piperazino]-3-(4-phenyl-piperazino)-propan; AC1Q3T42; AC1L5QK3; NSC32560; AG-K-31654; 1-[4-(2-chloro-phenyl)-piperazino]-3-(4-phenyl-piperazino)-propane; AR-1B0694; CTK5B8219; KST-1A9706;
• 6323-12-2
• 1-(2-chlorophenyl)-4-[3-(4-phenylpiperazin-1-yl)propyl]piperazine
• NSC-32560
• DTXSID90283628
• NSC32560
•  

• Inchi： 1S/C23H31ClN4/c24-22-9-4-5-10-23(22)28-19-15-26(16-20-28)12-6-11-25-13-17-27(18-14-25)21-7-2-1-3-8-21/h1-5,7-10H,6,11-20H2
• InChI Key： HKAOQOYROZVWKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC1)CCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 398.22403
• Monoisotopic Mass: 398.2237247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96